Structure-simplified and highly efficient deep blue organic light-emitting diodes with reduced efficiency roll-off at extremely high luminance†
Chemical Communications Pub Date: 2016-11-23 DOI: 10.1039/C6CC08501F
Abstract
Based on a series of new fluorescent emitters, deep blue non-doped multilayer OLEDs with EQEs exceeding 5.10% and single layer devices excluding any charge carrier transporting materials with an EQE of 4.22% were obtained at an extremely high luminance of 10 000 cd m−2.
Recommended Literature
- [1] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [2] An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†
- [3] Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers
- [4] An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†
- [5] An atomic scale study of defects in Co2FeAl
- [6] An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†
- [7] An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†
- [8] Alternative donor substrates for inverting and retaining glycosyltransferases†
- [9] An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic
- [10] An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
